4-{3-[1-(4,4,4-trifluorobutyl)-4-piperidinyl]propanoyl}morpholine

• IUPAC Name: 1-morpholin-4-yl-3-[1-(4,4,4-trifluorobutyl)piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C16H27F3N2O2/c17-16(18,19)6-1-7-20-8-4-14(5-9-20)2-3-15(22)21-10-12-23-13-11-21/h14H,1-13H2
• InChI Key: VMJBALODVJZGSB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)N2CCOCC2)CCCC(F)(F)F
• Molecular Formula: C16H27F3N2O2
• Molecular Weight: 336.39 g/mol

Description

4-{3-[1-(4,4,4-trifluorobutyl)-4-piperidinyl]propanoyl}morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFPMP or TFMPP and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

TFPMP acts as a partial agonist of the 5-HT1A receptor, which means that it binds to the receptor and activates it to a lesser extent than a full agonist. TFPMP also acts as an antagonist of the 5-HT2A receptor, which means that it binds to the receptor and blocks its activation by other agonists. The exact mechanism of action of TFPMP is not fully understood, but it is believed to modulate the activity of the serotonin system in the brain.
Biochemical and Physiological Effects:
TFPMP has been shown to have various biochemical and physiological effects in the body. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its stimulant-like effects. TFPMP has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety.

Advantages and Limitations for Lab Experiments

One of the significant advantages of TFPMP is its selectivity for the 5-HT1A and 5-HT2A receptors, which makes it a useful tool for studying the serotonin system. TFPMP also has a relatively long half-life, which allows for prolonged exposure in lab experiments. However, one of the limitations of TFPMP is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on TFPMP. One area of interest is the development of more selective and potent compounds that target the serotonin system. Another area of interest is the investigation of the role of TFPMP in the regulation of mood and anxiety disorders. Additionally, the potential for TFPMP as a therapeutic agent for various neurological disorders warrants further investigation.
Conclusion:
In conclusion, TFPMP is a chemical compound that has gained significant attention in the scientific community for its potential applications in various fields. Its selectivity for the 5-HT1A and 5-HT2A receptors makes it a useful tool for studying the serotonin system. TFPMP has various biochemical and physiological effects in the body, and its potential as a therapeutic agent for various neurological disorders warrants further investigation.

Synthesis Methods

The synthesis of TFPMP involves the reaction of 4-morpholinepropanoic acid with 1-(4,4,4-trifluorobutyl)piperidine in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then purified through column chromatography to obtain TFPMP in its pure form.

Scientific Research Applications

TFPMP has been widely used in scientific research for its potential applications in various fields. One of the significant applications of TFPMP is in the study of serotonin receptors. TFPMP acts as a partial agonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and aggression. TFPMP has also been used in the study of the 5-HT2A receptor, which is involved in the regulation of cognition, perception, and hallucinations.